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Compound of Interest

Compound Name: Potassium stannate trihydrate

Cat. No.: B077973 Get Quote

This technical guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals on the chemical properties, synthesis, and potential applications of

Potassium Stannate Trihydrate.

Core Chemical and Physical Data
Potassium stannate trihydrate is an inorganic compound with the chemical formula

K₂SnO₃·3H₂O. It is a white crystalline solid that is soluble in water. The key quantitative data for

this compound are summarized in the table below.

Property Value

Chemical Formula K₂SnO₃·3H₂O

Molecular Weight 298.95 g/mol

Appearance White to off-white crystalline powder

Density 3.197 g/mL at 25 °C

Melting Point 140 °C (decomposes)

Solubility in Water Soluble

CAS Number 12125-03-0
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Experimental Protocols: Synthesis of Potassium
Stannate Trihydrate
Several methods for the synthesis of potassium stannate have been documented. Below are

detailed experimental protocols derived from patented chemical processes.

Method 1: Synthesis from Tin Metal and Potassium
Hydroxide with an Oxidizing Agent
This method involves the direct reaction of tin metal with potassium hydroxide in the presence

of an oxidizing agent like hydrogen peroxide.

Materials:

Tin metal (granular or powder)

Potassium hydroxide (KOH) solution (10-40%)

Hydrogen peroxide (H₂O₂) solution (5-30%)

Reaction kettle with stirring mechanism

Filtration apparatus

Vacuum evaporator or concentrator

Crystallization vessel

Drying oven

Procedure:

Place the desired amount of tin metal into the reaction kettle.

Add the potassium hydroxide solution to the kettle while stirring. The molar ratio of KOH to

tin is typically between 2:1 and 3:1.[1]
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Slowly add the hydrogen peroxide solution to the stirred mixture. The molar ratio of H₂O₂ to

tin is generally around 2:1 to 3:1.[1]

Maintain the reaction temperature between 50 °C and 100 °C for a duration of 1 to 7 hours.

[1]

After the reaction is complete, filter the hot solution to remove any unreacted tin or

impurities.

Concentrate the filtrate under reduced pressure to induce crystallization.

Cool the concentrated solution to allow for the formation of potassium stannate trihydrate
crystals.

Separate the crystals from the mother liquor by filtration.

Wash the crystals with a small amount of cold deionized water.

Dry the purified crystals in an oven at a temperature below 140 °C to prevent the loss of

hydration water.

Method 2: Electrolytic Synthesis
This method utilizes an electrolytic cell with a tin anode to produce a high-purity potassium

stannate solution.

Materials:

Tin anode plate

Stainless steel cathode plate

Diaphragm electrolyzer with an anion exchange membrane

Potassium hydroxide (KOH) solution (e.g., 10-20%)

Power supply

Heating and temperature control system
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Filtration apparatus

Vacuum concentrator

Centrifuge

Vacuum dryer

Procedure:

Prepare a potassium hydroxide solution of the desired concentration (e.g., 10%) in a dosing

tank.

Transfer the KOH solution to the diaphragm electrolyzer, which contains the tin anode and

stainless steel cathode separated by an anion exchange membrane.

Heat the electrolyte to a controlled temperature, for instance, 70°C.

Apply a current density, for example, 2.0 A/dm², to initiate the electrolysis.

Continue the electrolysis until the concentration of tin ions in the anode compartment

reaches a target level (e.g., 5%).

Remove the electrolyte from the anode area and filter it.

Concentrate the filtered solution under vacuum to promote crystallization.

Separate the resulting high-purity potassium stannate trihydrate crystals using a

centrifuge.

Dry the crystals under vacuum.

Applications in Research and Development
Potassium stannate trihydrate serves as a versatile precursor and catalyst in various

scientific and industrial applications.

Precursor for Nanomaterials
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Potassium stannate trihydrate is a key starting material in the synthesis of tin oxide (SnO₂)

nanoparticles. These nanoparticles are being investigated for a range of applications, including

their use in lithium-ion batteries, gas sensors, and as catalysts.[2] The synthesis often involves

co-precipitation or hydrothermal methods where the potassium stannate is reacted under

controlled conditions to produce nanoparticles with specific sizes and morphologies.[2][3][4]

Catalyst in Organic Synthesis
In the realm of fine chemicals and pharmaceuticals, potassium stannate trihydrate can

function as an effective catalyst in various organic reactions.[5][6] Its catalytic activity can

enhance reaction rates and improve yields in the synthesis of complex organic molecules.[6]

Potential in Biomedical Applications
While the biological effects of inorganic tin compounds are less studied than their organotin

counterparts, tin-containing compounds have shown potential in medicine. Research into the

biological functions of tin compounds suggests they can influence cellular processes.[7][8][9]

Organotin compounds, for example, have been shown to interfere with the Golgi apparatus and

endoplasmic reticulum, inhibit signal transduction pathways related to DNA synthesis, and

induce apoptosis.[7][8][9] These mechanisms are of significant interest in cancer research.

Furthermore, some tin complexes have demonstrated anti-proliferative activity against various

cancer cell lines. The exploration of inorganic tin compounds like potassium stannate and its

derivatives in drug delivery systems is an emerging area of research.[6]

The "potassium" component of this compound is also of interest in the context of cancer

immunotherapy. Recent studies have shown that high concentrations of potassium ions in the

tumor microenvironment can influence the state of T-cells, which are crucial for immune

responses against cancer.[10] Specifically, elevated potassium can maintain T-cells in a "stem-

like" state, which is associated with their long-term ability to fight tumors.[10]

Logical Workflow and Signaling Pathway
The following diagrams illustrate the logical workflow for the synthesis of tin-based materials

from potassium stannate trihydrate and a conceptual signaling pathway for the biological

action of tin compounds.
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Caption: Workflow for the synthesis of tin oxide nanoparticles.
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Conceptual Biological Action of Tin Compounds
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Caption: Postulated signaling pathway for tin compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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